Cas no 1865308-10-6 (benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate)

• Product Name: benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate
• CAS No: 1865308-10-6
• MF: C₁₃H₁₀BrClN₂O₂
• MW: 341.587701320648
• CID: 6431114
• PubChem ID: 130581192
• Update Time: 2025-05-23

benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-3240305
• 1865308-10-6
• benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate

• Inchi： 1S/C13H10BrClN2O2/c14-12-11(6-10(15)7-16-12)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
• InChI Key： VCAUURXLNVQSEX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)Cl)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 339.96142g/mol
• Monoisotopic Mass: 339.96142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate

Recent Advances in the Study of Benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate (CAS: 1865308-10-6) in Chemical Biology and Pharmaceutical Research

Benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate (CAS: 1865308-10-6) has emerged as a compound of significant interest in recent chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functionalized carbamate group, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and agrochemical development. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, making it a versatile intermediate for further chemical modifications.

Recent studies have focused on the synthesis and optimization of benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural properties. Researchers have also explored its potential as a building block for the development of novel bioactive compounds, particularly in the context of kinase inhibitors and antimicrobial agents.

One of the key findings in the latest research is the compound's role as a precursor in the synthesis of heterocyclic compounds with potential therapeutic applications. For instance, derivatives of benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate have been evaluated for their inhibitory effects on specific enzymes involved in inflammatory pathways. Preliminary results indicate that these derivatives exhibit moderate to strong activity, suggesting their potential as lead compounds for further drug development.

In addition to its pharmaceutical applications, benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate has also been investigated for its utility in agrochemical research. Its structural features make it a candidate for the development of new pesticides and herbicides. Recent studies have demonstrated its efficacy in targeting specific pests, with minimal environmental impact, aligning with the growing demand for sustainable agricultural solutions.

The mechanistic studies of benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate have revealed insights into its mode of action at the molecular level. Computational modeling and molecular docking simulations have been employed to predict its interactions with biological targets, providing a foundation for rational drug design. These studies have highlighted the importance of the bromo and chloro substituents in mediating these interactions, offering clues for further structural optimization.

Despite the promising findings, challenges remain in the large-scale production and application of benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate. Issues such as stability under varying conditions and scalability of synthesis methods need to be addressed to fully realize its potential. Ongoing research aims to overcome these hurdles through innovative synthetic strategies and formulation technologies.

In conclusion, benzyl N-(2-bromo-5-chloropyridin-3-yl)carbamate (CAS: 1865308-10-6) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic and agrochemical applications make it a subject of continued interest. Future studies are expected to further elucidate its biological activities and explore its commercial viability, paving the way for new innovations in the field.